tert-Butyl 3-(nitromethylene)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(nitromethylidene)azetidine-1-carboxylate
• InChI: InChI=1S/C9H14N2O4/c1-9(2,3)15-8(12)10-4-7(5-10)6-11(13)14/h6H,4-5H2,1-3H3
• InChI Key: FAUILBAEDWZEMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=C[N+](=O)[O-])C1
• Molecular Formula: C9H14N2O4
• DSSTOX Substance ID: DTXSID801149706
• Molecular Weight: 214.22 g/mol
• CAS RN: 1379812-12-0

Description

Tert-Butyl 3-(nitromethylene)azetidine-1-carboxylate (TBNA) is a versatile and important chemical compound used in a variety of scientific and industrial applications. It is an organic compound with a molecular formula of C8H13NO4 and a molecular weight of 191.18 g/mol. TBNA is a colorless liquid with a melting point of -17°C and a boiling point of 146°C. It is soluble in water and a variety of organic solvents. In its pure form, TBNA has a strong, pungent odor.

Scientific Research Applications

Azetidine Derivatives in Organic Chemistry

Azetidine derivatives, including tert-butyl 3-(nitromethylene)azetidine-1-carboxylate, serve as critical components in organic chemistry due to their versatility in cycloaddition reactions and synthesis of complex molecular structures. Silylmethyl-substituted aziridine and azetidine, for instance, efficiently react with various substrates to produce imidazoline, oxazolidine, and tetrahydropyrimidine products, illustrating the structural diversity attainable from azetidine derivatives. These compounds also exhibit controlled regioselectivity and stereochemistry in the cleavage of aziridine and azetidine, highlighting their precision in chemical synthesis (Yadav & Sriramurthy, 2005).

Synthesis of Enantiopure Azetidine Derivatives

The synthesis of enantiopure azetidine-2-carboxylic acids, featuring various heteroatomic side chains, exemplifies the structural and functional adaptability of azetidine derivatives. These azetidine chimeras, synthesized from tert-butyl ester derivatives, are engineered to explore the influence of conformation on peptide activity, showcasing their potential in biochemical and pharmacological research (Sajjadi & Lubell, 2008).

Applications in Medicinal Chemistry

Protected 3-haloazetidines, derived from azetidine compounds, serve as versatile building blocks in medicinal chemistry. These intermediates enable the synthesis of high-value azetidine-3-carboxylic acid derivatives, illustrating their significance in drug development and chemical synthesis (Ji, Wojtas, & Lopchuk, 2018).

Diastereoselective Synthesis

The diastereoselective α-alkylation of borane N-((S)-1'-phenylethyl)azetidine-2-carboxylic acid ester complexes showcases the precision achievable in the synthesis of optically active α-substituted azetidine-2-carboxylic acid esters. This process underscores the potential of azetidine derivatives in producing chiral compounds, a crucial aspect in the development of enantiomerically pure pharmaceuticals (Tayama, Nishio, & Kobayashi, 2018).

Novel Compounds Synthesis

The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a bifunctional compound, demonstrates the capacity of azetidine derivatives to access unique chemical spaces, potentially leading to the discovery of new chemical entities with diverse biological activities (Meyers et al., 2009).

Mechanism of Action

Target of Action

Tert-Butyl 3-(Nitromethylene)Azetidine-1-Carboxylate is an organic compound It’s often used as an intermediate in organic synthesis to produce biologically active compounds .

Mode of Action

As an intermediate in organic synthesis, it likely interacts with other compounds to form new substances with biological activity .

Biochemical Pathways

As an intermediate in organic synthesis, it’s used to synthesize biologically active compounds , which may affect various biochemical pathways depending on the final product.

Result of Action

As an intermediate in organic synthesis, its effects would largely depend on the final biologically active compounds that it helps to produce .

Action Environment

It’s worth noting that this compound is soluble in common organic solvents such as chloroform, methanol, and dichloromethane , which could potentially influence its action and stability.